Cas no 2193064-44-5 (3-(4,5-dimethyl-1H-imidazol-2-yl)piperidine dihydrochloride)

• Product Name: 3-(4,5-dimethyl-1H-imidazol-2-yl)piperidine dihydrochloride
• CAS No: 2193064-44-5
• MF: C₁₀H₁₈ClN₃
• MW: 215.723021030426
• CID: 5213368
• PubChem ID: 137951222
• Update Time: 2025-06-21

3-(4,5-dimethyl-1H-imidazol-2-yl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-dimethyl-1H-imidazol-2-yl)piperidine dihydrochloride

• Inchi： 1S/C10H17N3.ClH/c1-7-8(2)13-10(12-7)9-4-3-5-11-6-9;/h9,11H,3-6H2,1-2H3,(H,12,13);1H
• InChI Key： BXVMKDJNBUZXIX-UHFFFAOYSA-N
• SMILES： CC1=C(N=C(C2CNCCC2)N1)C.Cl

Additional information on 3-(4,5-dimethyl-1H-imidazol-2-yl)piperidine dihydrochloride

Introduction to 3-(4,5-dimethyl-1H-imidazol-2-yl)piperidine dihydrochloride (CAS No. 2193064-44-5)

3-(4,5-dimethyl-1H-imidazol-2-yl)piperidine dihydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2193064-44-5, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound consists of a piperidine ring linked to a 4,5-dimethyl-1H-imidazole moiety, which contributes to its distinctive chemical behavior and biological activity.

The 3-(4,5-dimethyl-1H-imidazol-2-yl)piperidine dihydrochloride molecule exhibits a high degree of stability under various conditions, making it a valuable candidate for further investigation in medicinal chemistry. Its dihydrochloride salt form enhances solubility and bioavailability, which are critical factors in the formulation of pharmaceutical agents. The dimethyl substitution on the imidazole ring introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 3-(4,5-dimethyl-1H-imidazol-2-yl)piperidine dihydrochloride with high precision. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic intervention in various diseases. For instance, preliminary computational models indicate that this compound could interact with enzymes involved in inflammation and neurodegeneration, potentially offering new avenues for drug development.

In vitro studies have begun to explore the pharmacological properties of 3-(4,5-dimethyl-1H-imidazol-2-yl)piperidine dihydrochloride, focusing on its potential as an anti-inflammatory agent. The presence of the dimethyl groups on the imidazole ring appears to enhance the compound's ability to modulate inflammatory pathways by interacting with specific transcription factors and signaling molecules. These interactions may lead to reduced cytokine production and attenuated inflammatory responses, which are hallmark features of chronic inflammatory diseases.

Additionally, the structural features of 3-(4,5-dimethyl-1H-imidazol-2-yl)piperidine dihydrochloride make it an attractive scaffold for further derivatization and optimization. Medicinal chemists are exploring various strategies to enhance its potency, selectivity, and pharmacokinetic profile. For example, modifications to the piperidine ring or the imidazole moiety could improve binding affinity while minimizing off-target effects. Such modifications are crucial for developing drugs with improved therapeutic efficacy and reduced side effects.

The synthesis of 3-(4,5-dimethyl-1H-imidazol-2-yl)piperidine dihydrochloride has been optimized to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only improve the scalability of production but also allow for greater flexibility in modifying the compound's structure for tailored biological activities.

Preclinical studies are underway to evaluate the safety and efficacy of 3-(4,5-dimethyl-1H-imidazol-2-yl)piperidine dihydrochloride in animal models. Initial results are promising, showing that the compound can effectively modulate target pathways without significant toxicity. These findings support further development into clinical trials for conditions such as rheumatoid arthritis and neurodegenerative disorders. The dihydrochloride salt form has been particularly beneficial in these studies due to its improved solubility and bioavailability.

The growing interest in 3-(4,5-dimethyl-1H-imidazol-2-yl)piperidine dihydrochloride reflects its potential as a versatile pharmacological tool. Researchers are increasingly leveraging this compound as a starting point for developing novel therapeutics targeting complex diseases. The combination of computational modeling, synthetic chemistry, and preclinical testing underscores the interdisciplinary nature of modern drug discovery and development.

As our understanding of disease mechanisms continues to evolve, compounds like 3-(4,5-dimethyl-1H-imidazol-2-yl)piperidine dihydrochloride will play an increasingly important role in addressing unmet medical needs. Their unique structural features and functional properties offer hope for innovative treatments that can significantly improve patient outcomes. The journey from laboratory discovery to clinical application is long and challenging but holds immense promise for advancing human health.